1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide
Overview
Description
1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide, also known as EPC, is an organic compound with a wide range of applications in the scientific research community. It is a colorless solid with a molecular weight of 249.3 g/mol. EPC is a versatile molecule that has been used in various fields, including organic synthesis, biochemistry, and pharmacology.
Scientific Research Applications
1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide has been used in a variety of scientific research applications, including organic synthesis, biochemistry, and pharmacology. In organic synthesis, 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide is used as an intermediate for the synthesis of various compounds, such as pyridine derivatives and heterocyclic compounds. In biochemistry, 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide has been used to study the effects of various drugs on enzyme activity and protein structure. In pharmacology, 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide has been used to study the effects of drugs on the nervous system and to investigate the pharmacokinetics and pharmacodynamics of various drugs.
Mechanism of Action
The mechanism of action of 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide is not fully understood. However, it has been suggested that 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide may act as an inhibitor of certain enzymes, such as tyrosine kinase and cyclooxygenase enzymes, which are involved in the regulation of various cellular processes. In addition, 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide has been shown to interact with certain receptors, such as muscarinic, serotonin, and dopamine receptors, which may be involved in the regulation of neurotransmitter release and other physiological processes.
Biochemical and Physiological Effects
1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide can inhibit the activity of certain enzymes, such as tyrosine kinase and cyclooxygenase enzymes, which are involved in the regulation of various cellular processes. In addition, 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide has been shown to interact with certain receptors, such as muscarinic, serotonin, and dopamine receptors, which may be involved in the regulation of neurotransmitter release and other physiological processes. Furthermore, 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide has been shown to have antioxidant and anti-inflammatory effects in animal models.
Advantages and Limitations for Lab Experiments
The use of 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide in laboratory experiments has several advantages. First, 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide is relatively easy to synthesize and is readily available in the laboratory. Second, 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide is relatively stable and can be stored for extended periods of time without significant degradation. Third, 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide is relatively non-toxic and has been shown to be safe for use in laboratory experiments. However, there are some limitations to the use of 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide in laboratory experiments. For example, 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide is not water-soluble and must be dissolved in an organic solvent before use. In addition, 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide is not very soluble in organic solvents, which can limit its usefulness in certain applications.
Future Directions
The potential applications of 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide are vast and there are numerous future directions for research. For example, 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide could be used to study the effects of various drugs on the nervous system. In addition, 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide could be used to investigate the pharmacokinetics and pharmacodynamics of various drugs. Furthermore, 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide could be used to study the effects of certain drugs on enzyme activity and protein structure. Finally, 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide could be used to investigate the antioxidant and anti-inflammatory effects of various drugs.
properties
IUPAC Name |
1-ethyl-3-pyridin-4-ylpyrazole-4-carboximidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N5/c1-2-16-7-9(11(12)13)10(15-16)8-3-5-14-6-4-8/h3-7H,2H2,1H3,(H3,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VGUAESDKMIPBPE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=N1)C2=CC=NC=C2)C(=N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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